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The Developmental Coordination Disorder Questionnaire (DCDQ’07) is a widely utilized parent-

report screening instrument designed to identify children who may have Developmental

Coordination Disorder (DCD). This guide provides a comprehensive overview of the

questionnaire, its psychometric properties, and its application in research and clinical settings,

tailored for an audience of researchers, scientists, and drug development professionals.

Introduction to the DCDQ’07
The DCDQ’07 is a 15-item questionnaire developed to be a simple, time-efficient, and cost-

effective tool for screening children aged 5 to 15 years for DCD. It relies on parental

observations of a child's motor performance in everyday situations. The questionnaire was

revised from an earlier version to improve its psychometric properties and is now used globally,

with validated translations in numerous languages. Its primary function is to determine if a more

in-depth motor assessment by a trained professional is warranted.

Structure and Scoring
The 15 items of the DCDQ'07 are conceptually grouped into three distinct factors related to

motor skill:

Control During Movement: This section assesses the child's ability to control their body while

in motion, including tasks like running, jumping, and throwing a ball.
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Fine Motor/Handwriting: This factor focuses on tasks requiring fine motor precision, such as

writing, drawing, and handling small objects.

General Coordination: This includes items related to overall balance and coordination in

various daily activities.

Parents rate their child's performance for each item on a 5-point Likert scale compared to their

peers. Lower scores indicate a greater degree of difficulty with the described motor tasks. The

total score ranges from 15 to 75, with lower scores suggesting a higher likelihood of DCD.

Specific cutoff scores, which vary by age, are used to classify children into categories such as

"indication of or suspect for DCD" and "not an indication of DCD."

Scoring and Interpretation
The total score is compared against age-specific cutoff points to classify a child's risk for DCD.

Table 1: DCDQ'07 Total Score Interpretation by Age Group

Age Group Total Score Range Interpretation

5 years 0 months to 7
years 11 months

15 - 46
Indication of or Suspect
for DCD

47 - 75 Probably not DCD

8 years 0 months to 9 years 11

months
15 - 55

Indication of or Suspect for

DCD

56 - 75 Probably not DCD

10 years 0 months to 15 years

0 months
15 - 57

Indication of or Suspect for

DCD

58 - 75 Probably not DCD

Note: These cutoff scores were established based on the original validation studies. Cultural

and population differences may necessitate the validation of adjusted cutoff scores.

Psychometric Properties
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The utility of a screening tool is determined by its reliability and validity. The DCDQ'07 has been

rigorously evaluated and has demonstrated strong psychometric properties across numerous

studies.

Reliability refers to the consistency and stability of the measurement.

Table 2: Reliability of the DCDQ'07

Reliability Type Measure Value(s) Study

Internal Consistency Cronbach's Alpha 0.94
Wilson et al. (2009)
[1]

Cronbach's Alpha

(Full Scale)
0.881 Parmar et al. (2014)

Cronbach's Alpha

(Control During

Movement)

0.813 Parmar et al. (2014)

Cronbach's Alpha

(Fine

Motor/Handwriting)

0.869 Parmar et al. (2014)

Cronbach's Alpha

(General

Coordination)

0.728 Parmar et al. (2014)

Test-Retest Reliability
Intraclass Correlation

Coefficient (ICC)
0.94

Tseng, Fu, Wilson, &

Hu (2010)[2]

Intraclass Correlation

Coefficient (ICC)
0.97

Prado, Magalhaes, &

Wilson (2009)[2]

Validity assesses whether the questionnaire truly measures the construct it is intended to

measure (i.e., motor coordination difficulties).

Table 3: Validity of the DCDQ'07
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Validity Type
Comparison
Measure

Value(s) Study

Concurrent Validity

Movement
Assessment
Battery for
Children (MABC)

r = 0.55
Wilson et al. (2009)
[1]

Test of Visual-Motor

Integration (VMI)
r = 0.42 Wilson et al. (2009)[1]

Bruininks-Oseretsky

Test of Motor

Proficiency, 2nd Ed.

(BOT-2)

r = 0.55 de Moura et al. (2016)

Construct Validity Factor Analysis

A three-factor solution

("Control During

Movement", "Fine

Motor", "General

Coordination") was

confirmed, accounting

for 70.3% of the

variance.

Rivard et al. (2012)[3]

Diagnostic Accuracy Overall Sensitivity 85%[1][4] Wilson et al. (2009)

Overall Specificity 71%[1][4] Wilson et al. (2009)

Sensitivity refers to the ability of the test to correctly identify children with DCD, while specificity

is the ability to correctly identify children without DCD.[2]

Experimental Protocols
The validation and application of the DCDQ'07 involve specific and detailed methodologies.

Below is a generalized protocol synthesized from typical validation studies.

Participant Recruitment:
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A large, population-based sample of children within the 5-15 year age range is recruited,

often from schools or community centers, to establish normative data.

A second, clinically-referred sample of children with suspected or diagnosed motor

difficulties is also recruited.

Exclusion criteria are clearly defined (e.g., neurological conditions that could explain motor

difficulties, such as cerebral palsy).

Data Collection:

Parents/guardians of all participants are provided with the DCDQ'07 to complete.

Demographic information (child's age, sex) is also collected.

A subgroup of children from both the community and clinical samples undergoes direct

motor assessment by a trained professional using a gold-standard instrument, most

commonly the Movement Assessment Battery for Children, Second Edition (MABC-2).

The administration of the DCDQ'07 and the MABC-2 are typically counterbalanced to

avoid order effects.

Statistical Analysis:

Reliability: Internal consistency is assessed using Cronbach's alpha. Test-retest reliability

is determined by having a subset of parents complete the questionnaire a second time

after a short interval (e.g., 2-4 weeks) and calculating the Intraclass Correlation Coefficient

(ICC).

Validity:

Concurrent validity is established by calculating the Pearson correlation coefficient

between the DCDQ'07 total scores and the MABC-2 total scores.

Construct validity is often examined using factor analysis to confirm the three-factor

structure of the questionnaire.[3] It is also assessed by comparing the mean DCDQ'07

scores between typically developing children and children diagnosed with DCD (using a
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t-test or ANOVA), with the expectation that the DCD group will have significantly lower

scores.

Diagnostic Accuracy: Sensitivity and specificity are calculated using the MABC-2 as the

reference standard. A Receiver Operating Characteristic (ROC) curve analysis is

performed to determine the optimal cutoff scores for the DCDQ'07 that best balance

sensitivity and specificity. Logistic regression modeling is often used to generate age-

specific cutoff scores.[1][4]

Diagrams and Workflows
Visual representations of the conceptual structure and application of the DCDQ'07 can clarify

its role in research and clinical practice.
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Caption: Conceptual structure of the DCDQ'07.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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